Cas no 1246818-06-3 (N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct)

• Product Name: N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct
• CAS No: 1246818-06-3
• MF: C₈₂H₇₂Cl₂N₁₂O₂
• MW: 1328.4342956543
• CID: 4551686
• Update Time: 2025-05-19

N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct Chemical and Physical Properties

Names and Identifiers

• N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct
• N,N'-Trityl Losartan IMpurity B
• α-[2-Butyl-4-chloro-1-[[2'-[1-(triphenylMethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazol-5-yl]-4-chloro-5-(hydroxyMethyl)-β-propyl-1-[[2'-[1-(triphenylMethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazole-2-ethanol

• Inchi： 1S/C82H72Cl2N12O2/c1-3-5-45-73-85-77(84)74(94(73)55-58-48-52-60(53-49-58)68-42-25-27-44-70(68)79-88-92-96(90-79)82(64-35-18-9-19-36-64,65-37-20-10-21-38-65)66-39-22-11-23-40-66)75(98)71(28-4-2)80-86-76(83)72(56-97)93(80)54-57-46-50-59(51-47-57)67-41-24-26-43-69(67)78-87-91-95(89-78)81(61-29-12-6-13-30-61,62-31-14-7-15-32-62)63-33-16-8-17-34-63/h6-27,29-44,46-53,71,75,97-98H,3-5,28,45,54-56H2,1-2H3
• InChI Key： XEYMCSXYSGGQHF-UHFFFAOYSA-N
• SMILES： C([n]1c(CCCC)nc(Cl)c1C(O)C(c1[n](Cc2ccc(-c3ccccc3-c3nn[n](C(c4ccccc4)(c4ccccc4)c4ccccc4)n3)cc2)c(CO)c(Cl)n1)CCC)c1ccc(-c2c(-c3nn[n](C(c4ccccc4)(c4ccccc4)c4ccccc4)n3)cccc2)cc1

Additional information on N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct

Comprehensive Overview of N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct (CAS No. 1246818-06-3)

The compound N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct (CAS No. 1246818-06-3) is a specialized intermediate in pharmaceutical synthesis, particularly in the development of angiotensin II receptor blockers (ARBs). This adduct plays a critical role in the modification of Losartan, a widely prescribed antihypertensive drug. Researchers and pharmaceutical manufacturers are increasingly interested in this compound due to its unique structural properties, which enable precise control over drug efficacy and metabolic stability.

In recent years, the demand for high-purity intermediates like N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct has surged, driven by advancements in personalized medicine and the need for targeted therapies. The compound’s CAS No. 1246818-06-3 is frequently searched in academic databases and patent filings, reflecting its importance in cutting-edge research. Its trityl-protected groups enhance solubility and stability, making it a preferred choice for complex synthetic routes.

One of the most discussed topics in pharmaceutical chemistry is the optimization of drug intermediates for greener synthesis. N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct aligns with this trend, as its design reduces waste and improves yield efficiency. Environmental, Social, and Governance (ESG) considerations are pushing labs to adopt sustainable practices, and this compound’s synthetic pathway is often highlighted in green chemistry forums.

Another hot topic is the role of Losartan derivatives in treating cardiovascular diseases beyond hypertension, such as fibrosis and inflammation. The α-Butyl-losartan Aldehyde Adduct modification opens doors to novel therapeutic applications, attracting attention from biotech startups and academic institutions alike. Searches for "Losartan analogs" and "ARB intermediates" have spiked, underscoring the compound’s relevance.

From a technical perspective, the characterization of CAS No. 1246818-06-3 involves advanced analytical techniques like NMR, HPLC, and mass spectrometry. Quality control is paramount, as impurities can affect downstream drug performance. Regulatory agencies emphasize stringent documentation, and suppliers of this compound must comply with Good Manufacturing Practices (GMP) to meet global standards.

In summary, N,N’-Ditrityl Losartan α-Butyl-losartan Aldehyde Adduct represents a nexus of innovation in drug development, sustainability, and therapeutic expansion. Its CAS No. 1246818-06-3 serves as a key identifier for researchers navigating the evolving landscape of ARB therapeutics. As the pharmaceutical industry continues to prioritize precision and sustainability, this compound will remain a focal point in both literature and practical applications.